Cas no 942047-62-3 (Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide)

• Product Name: Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• CAS No: 942047-62-3
• MF: C₁₁H₁₁NO₅S
• MW: 272.2922270298
• CID: 827203
• PubChem ID: 54684469
• Update Time: 2025-04-19

Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• 2-ACETYLOXY-3-NITROBENZOIC ACID METHYL ESTER
• methyl 4-hydroxy-1,1-dioxo-2-(trideuteriomethyl)-1λ⁶,2-benzothiazine-3-carboxylate
• Methyl-4-hydroxy-2-m
• 2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic acid methyl ester 1,1-dioxide-d3
• 4-Hydroxy-2-(methyl-d3)-2H-1,2-benzothiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide
• 942047-62-3
• AKOS030243348
• methyl 4-hydroxy-1,1-dioxo-2-(trideuteriomethyl)-1lambda6,2-benzothiazine-3-carboxylate
• HY-W070529S
• CS-0202880
• Methyl 4-hydroxy-2-(~2~H_3_)methyl-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxylate
• DTXSID30715736
• Methyl 4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide-d3
• Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide; Piroxicam D3 (N-methyl D3) Impurity 1

• Inchi： 1S/C11H11NO5S/c1-12-9(11(14)17-2)10(13)7-5-3-4-6-8(7)18(12,15)16/h3-6,13H,1-2H3/i1D3
• InChI Key： NGHIOTWSWSQQNT-FIBGUPNXSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(=O)OC)N1C([2H])([2H])[2H])O)(=O)=O

Computed Properties

• Exact Mass: 269.03600
• Monoisotopic Mass: 272.05462386g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 439.9±55.0 °C at 760 mmHg
• Flash Point: 219.8±31.5 °C
• PSA: 92.29000
• LogP: 1.73900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl-4-hydroxy-2-methyl-d3-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)